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Compound of Interest

Compound Name: 1-Phenylpiperidin-4-ol

Cat. No.: B039638 Get Quote

Technical Guide: Physical Properties of 1-
Phenylpiperidin-4-ol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 1-
Phenylpiperidin-4-ol, a key intermediate in the synthesis of various pharmaceutical

compounds. The document outlines its melting and boiling points, details the experimental

methodologies for their determination, and presents a common synthetic route.

Core Physical Properties
The physical characteristics of 1-Phenylpiperidin-4-ol are crucial for its handling, purification,

and application in further chemical synthesis. The primary physical constants are summarized

below.

Physical Property Value Conditions

Melting Point 69-70°C Not Specified

Boiling Point 180°C 12 Torr

Caption: Summary of key physical properties of 1-Phenylpiperidin-4-ol.
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Experimental Protocols
The accurate determination of physical properties such as melting and boiling points is

fundamental to verifying the identity and purity of a chemical compound.

Melting Point Determination
The melting point of a solid is the temperature at which it transitions from the solid to the liquid

phase. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology: Capillary Method

A common and reliable method for determining the melting point of a crystalline solid like 1-
Phenylpiperidin-4-ol involves using a melting point apparatus.[1]

Sample Preparation: A small amount of the dry, finely powdered 1-Phenylpiperidin-4-ol is
packed into a thin-walled capillary tube, sealed at one end, to a height of 1-2 cm.[1][2]

Apparatus Setup: The capillary tube is placed in a heating block or an oil bath (such as in a

Thiele tube apparatus) adjacent to a calibrated thermometer.

Heating: The apparatus is heated slowly, typically at a rate of about 2°C per minute, to

ensure thermal equilibrium between the sample, the heating medium, and the thermometer.

Observation: The temperature at which the substance first begins to liquefy is recorded as

the beginning of the melting range. The temperature at which the entire sample becomes a

clear liquid is recorded as the end of the range.

Purity Assessment: A sharp melting range (typically 0.5-1.0°C) is indicative of a pure

compound. Impurities tend to lower the melting point and broaden the melting range.[3]

Boiling Point Determination under Reduced Pressure
The boiling point is the temperature at which the vapor pressure of a liquid equals the external

pressure. Since many organic compounds decompose at their atmospheric boiling points,

distillation under reduced pressure (vacuum distillation) is a common purification technique.[4]

The boiling point of 1-Phenylpiperidin-4-ol is reported at a reduced pressure of 12 Torr.
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Methodology: Micro-Boiling Point Determination

Apparatus Setup: A small quantity (approx. 0.5 mL) of the liquid sample is placed in a small

test tube. A capillary tube, sealed at one end, is inverted and placed inside the test tube with

its open end submerged in the liquid.

Heating and Pressure Control: The assembly is attached to a thermometer and heated in an

oil bath. The entire system is connected to a vacuum source, and the pressure is carefully

regulated to the desired value (e.g., 12 Torr).

Observation: As the liquid is heated, a stream of bubbles will emerge from the inverted

capillary tube. The heat is then slowly reduced.

Measurement: The boiling point is the temperature at which the liquid just begins to re-enter

the capillary tube. This occurs when the external pressure equals the vapor pressure of the

liquid.

Synthesis Pathway
1-Phenylpiperidin-4-ol is commonly synthesized via the reduction of its corresponding ketone,

1-phenyl-4-piperidone. This transformation is a fundamental step in the preparation of more

complex molecules in drug discovery.
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Caption: Synthesis of 1-Phenylpiperidin-4-ol from 1-Phenyl-4-piperidone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical properties of 1-Phenylpiperidin-4-ol: melting
point, boiling point]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b039638#physical-properties-of-1-phenylpiperidin-4-
ol-melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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